Cas no 21431-58-3 (1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro-)
21431-58-3 structure
Product Name:1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro-
CAS No:21431-58-3
MF:C5H6BrN3O2
MW:220.024039745331
CID:288655
PubChem ID:30626
Update Time:2025-04-19
1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro-
- 4-bromo-1,2-dimethyl-5-nitroimidazole
- 1,2-Dimethyl-4-brom-5-nitro-imidazol
- 4-Brom-1,2-dimethyl-5-nitro-1H-imidazol
- 4-bromo-1,2-dimethyl-5-nitro-1H-imidazole
- AC1L1JYG
- CHEMBL289285
- Imidazole, 4-bromo-1,2-dimethyl-5-nitro-
- SureCN8345199
- starbld0031695
- EN300-54555
- 4-Bromo-1,2-dimethyl-5-nitro-1H-imidazole #
- ZNTMHCHYIKJJMI-UHFFFAOYSA-N
- 21431-58-3
- SCHEMBL8345199
- DTXSID60175703
-
- Inchi: 1S/C5H6BrN3O2/c1-3-7-4(6)5(8(3)2)9(10)11/h1-2H3
- InChI Key: ZNTMHCHYIKJJMI-UHFFFAOYSA-N
- SMILES: BrC1=C([N+](=O)[O-])N(C)C(C)=N1
Computed Properties
- Exact Mass: 218.96438
- Monoisotopic Mass: 218.964339
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 63.6
Experimental Properties
- Density: 1.89
- Boiling Point: 327°Cat760mmHg
- Flash Point: 151.6°C
- Refractive Index: 1.66
- PSA: 60.96
1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-54555-0.05g |
4-bromo-1,2-dimethyl-5-nitro-1H-imidazole |
21431-58-3 | 95% | 0.05g |
$196.0 | 2023-02-10 | |
| Enamine | EN300-54555-0.1g |
4-bromo-1,2-dimethyl-5-nitro-1H-imidazole |
21431-58-3 | 95% | 0.1g |
$293.0 | 2023-02-10 | |
| Enamine | EN300-54555-0.25g |
4-bromo-1,2-dimethyl-5-nitro-1H-imidazole |
21431-58-3 | 95% | 0.25g |
$418.0 | 2023-02-10 | |
| Enamine | EN300-54555-0.5g |
4-bromo-1,2-dimethyl-5-nitro-1H-imidazole |
21431-58-3 | 95% | 0.5g |
$656.0 | 2023-02-10 | |
| Enamine | EN300-54555-1.0g |
4-bromo-1,2-dimethyl-5-nitro-1H-imidazole |
21431-58-3 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-54555-2.5g |
4-bromo-1,2-dimethyl-5-nitro-1H-imidazole |
21431-58-3 | 95% | 2.5g |
$1650.0 | 2023-02-10 | |
| Enamine | EN300-54555-5.0g |
4-bromo-1,2-dimethyl-5-nitro-1H-imidazole |
21431-58-3 | 95% | 5.0g |
$2443.0 | 2023-02-10 | |
| Enamine | EN300-54555-10.0g |
4-bromo-1,2-dimethyl-5-nitro-1H-imidazole |
21431-58-3 | 95% | 10.0g |
$3622.0 | 2023-02-10 | |
| Aaron | AR01DWXG-50mg |
4-bromo-1,2-dimethyl-5-nitro-1H-imidazole |
21431-58-3 | 95% | 50mg |
$296.00 | 2025-02-11 | |
| Aaron | AR01DWXG-100mg |
4-bromo-1,2-dimethyl-5-nitro-1H-imidazole |
21431-58-3 | 95% | 100mg |
$428.00 | 2025-02-11 |
1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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